
Hydroxy-PEG3-Ms material safety data sheet
(MSDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydroxy-PEG3-Ms

Cat. No.: B3180252 Get Quote

Hydroxy-PEG3-Ms: A Technical Guide to Material
Safety
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for Hydroxy-
PEG3-Ms (CAS No. 139115-89-2), a bifunctional molecule increasingly utilized in

bioconjugation, drug delivery, and proteomics. Given the limited availability of a comprehensive

Safety Data Sheet (SDS) for this specific compound, this document compiles and extrapolates

information from closely related PEG-mesylate analogs and general principles of handling

reactive polyethylene glycol (PEG) derivatives. All data derived from analogous compounds are

clearly indicated.

Chemical and Physical Properties
Hydroxy-PEG3-Ms, chemically known as 2-(2-(2-hydroxyethoxy)ethoxy)ethyl

methanesulfonate, possesses a terminal hydroxyl group for further functionalization and a

reactive mesylate group. The polyethylene glycol (PEG) linker enhances its hydrophilicity.
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Property Value Source

Chemical Name

2-(2-(2-

hydroxyethoxy)ethoxy)ethyl

methanesulfonate

LookChem[1]

CAS Number 139115-89-2 LookChem[1]

Molecular Formula C7H16O6S LookChem[1]

Molecular Weight 228.27 g/mol LookChem[1]

Polar Surface Area (PSA) 90.44 Å² LookChem[1]

LogP 0.0689 LookChem

Hazard Identification and Safety Precautions
While a specific hazard classification for Hydroxy-PEG3-Ms is not readily available, data from

analogous compounds, such as 2-(2-(2-methoxyethoxy)ethoxy)ethyl methanesulfonate,

suggest potential hazards.

GHS Hazard Classification (extrapolated)

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Precautionary Statements (extrapolated)
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash hands thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312
Call a POISON CENTER or

doctor if you feel unwell.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.
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Toxicological Information
Specific quantitative toxicological data, such as LD50 values for Hydroxy-PEG3-Ms, are not

currently available in the public domain. Polyethylene glycols, in general, are known for their

low toxicity, with toxicity decreasing as the molecular weight increases. However, the presence

of the reactive mesylate group may alter the toxicological profile. Mesylates are alkylating

agents and can be mutagenic.

Endpoint Result Species Notes

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation

Toxicity
No data available

Skin

Corrosion/Irritation

Expected to be

irritating

Based on data from

analogous

compounds.

Serious Eye

Damage/Irritation

Expected to be

irritating

Based on data from

analogous

compounds.

Respiratory or Skin

Sensitization
No data available

Germ Cell

Mutagenicity

Potential for

mutagenicity

Mesylate group is a

known alkylating

agent.

Carcinogenicity No data available

Reproductive Toxicity No data available

Experimental Protocols: Safe Handling and Storage
Given the reactive nature of Hydroxy-PEG3-Ms, adherence to strict laboratory protocols is

essential to ensure personnel safety and maintain the integrity of the compound.
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General Handling Protocol:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), a lab coat, and safety glasses with side shields.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.

Hygienic Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage Protocol:

Temperature: Store in a cool, dry place. For long-term storage, a temperature of -20°C is

recommended.

Inert Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent

degradation from moisture and oxidation.

Light Protection: Protect from light.

Container: Keep the container tightly sealed.

First-Aid Measures
In the event of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

Disposal Considerations
Dispose of Hydroxy-PEG3-Ms and its containers in accordance with all applicable local, state,

and federal regulations. As a sulfonate ester, it should be treated as hazardous chemical

waste. Do not dispose of it down the drain or in regular trash.

Visualizations
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Safe Handling Workflow for Hydroxy-PEG3-Ms

Preparation

Handling

Proceed with caution

Wear appropriate PPE:
- Gloves

- Lab Coat
- Safety Glasses

Work in a
chemical fume hood

Post-Handling

After use

Avoid skin and
eye contact

Avoid inhalation
of vapors/mist

Disposal

Segregate waste

Wash hands
thoroughly

Decontaminate
work surfaces

Collect in a labeled,
sealed hazardous
waste container

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hydroxy-PEG3-Ms in a laboratory setting.
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Recommended Storage Conditions

Hydroxy-PEG3-Ms Store under the following conditions:

Cool, Dry Place
(-20°C for long-term)

Inert Atmosphere
(Argon or Nitrogen)

Protect from Light

Tightly Sealed Container

Click to download full resolution via product page

Caption: Key storage requirements for maintaining the stability of Hydroxy-PEG3-Ms.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). It is crucial to consult the SDS provided by the supplier

and to conduct a thorough risk assessment before handling this chemical. The information

provided for analogous compounds should be used as a guideline and may not fully represent

the hazards of Hydroxy-PEG3-Ms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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